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Compound of Interest

Compound Name: 4-Cyanothiazole

Cat. No.: B073293

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial suppliers of 4-
Cyanothiazole, a crucial intermediate in pharmaceutical synthesis. Additionally, it outlines a
detailed experimental protocol for its laboratory-scale synthesis, empowering researchers with
the necessary information for procurement and in-house production.

Commercial Suppliers of 4-Cyanothiazole

The availability of 4-Cyanothiazole from various commercial suppliers is critical for research
and development activities. A summary of prominent suppliers, along with their offered
guantities, purity levels, and pricing, is presented in Table 1. This data facilitates a comparative
analysis for informed purchasing decisions.

Table 1: Commercial Suppliers of 4-Cyanothiazole
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Supplier Purity Quantity Price (USD)

SynQuest
] 95% 250 mg $264.00
Laboratories

SynQuest

_ 95% 1g $784.00
Laboratories
Matrix Scientific 95+% 250 mg $324.00
Matrix Scientific 95+% 1lg $700.00
Matrix Scientific 95+% 59 $1750.00
TRC Not Specified 50 mg $60.00
TRC Not Specified 100 mg $95.00
Crysdot 97% 59 $350.00
Crysdot 97% 109 $629.00
SynChem 95% 1lg $350.00
Ark Pharm 97% 59 $421.00
ChemScene LLC (via
_ _ 97% 100 mg $10.00
Sigma-Aldrich)
ChemScene LLC (via
97% 250 mg $16.00

Sigma-Aldrich)

Note: Prices are subject to change and may not include shipping and handling fees. It is
recommended to visit the supplier's website for the most current information.

Experimental Protocol for the Synthesis of 4-
Cyanothiazole

For research groups preferring in-house synthesis, a reliable protocol is indispensable. The
following procedure is adapted from established synthetic methods and provides a clear
pathway to obtain 4-Cyanothiazole.[1]
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Synthesis of 4-Cyanothiazole from 3,8-dichloro-a-
amino-acrylonitrile[1]

This method involves the reaction of 3,3-dichloro-a-amino-acrylonitrile with a thioformamide in
the presence of an acidic catalyst.

Materials:
e [3,B-dichloro-a-amino-acrylonitrile

Thioacetamide

p-toluenesulfonic acid monohydrate

Acetonitrile

Hexane

Activated carbon

Equipment:

e Round-bottom flask

e Condenser

e Heating mantle or oil bath

e Magnetic stirrer and stir bar

 Rotary evaporator

» Sintered glass funnel

Standard laboratory glassware

Procedure:
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e To a round-bottom flask, add 3.0 g (0.02 mole) of 3,3-dichloro-a-aminoacrylonitrile, 3.30 g
(0.04 mole) of thioacetamide, and 0.23 g (0.0011 mole) of p-toluenesulfonic acid
monohydrate.[1]

o Add 100 ml of acetonitrile to the flask.

e Attach a condenser to the flask and heat the reaction mixture to 70°C with stirring for 5
hours.[1]

 After the heating period, cool the reaction solution to room temperature.
e Decolorize the solution with activated carbon and filter it through a sintered glass funnel.[1]
o Concentrate the clear yellow filtrate using a rotary evaporator.

o Recrystallize the resulting residue from hexane to yield 4-cyanothiazole as white crystals.
The melting point of the purified product is expected to be in the range of 55-61°C.[1][2]

Supplier Selection Workflow

The process of selecting a suitable commercial supplier for a chemical compound like 4-
Cyanothiazole involves several key steps. The following diagram illustrates a logical workflow
to guide researchers in this process.
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Identify Research Needs
(Quantity, Purity, Budget)

'

Search for Potential Suppliers
(Online Databases, Catalogs)

'

Gather Supplier Information
(Product Specs, Pricing, Availability)

'

Compare Suppliers
(Table 1)

'

Request Quotations

'

Evaluate Lead Time and Shipping

'

Check for Quality Documentation
(CoA, SDS)

Select Supplier and Place Order

Click to download full resolution via product page

Caption: A logical workflow for the selection of a commercial supplier for 4-Cyanothiazole.
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This guide provides a foundational understanding for sourcing and synthesizing 4-
Cyanothiazole. Researchers are encouraged to consult the original source materials for
further details and to ensure safe laboratory practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b073293?utm_src=pdf-body
https://www.benchchem.com/product/b073293?utm_src=pdf-body
https://www.benchchem.com/product/b073293?utm_src=pdf-custom-synthesis
https://patents.google.com/patent/US4010173A/en
https://www.organic-chemistry.org/heterocycles/1,3,4-thiadiazoles.shtm
https://www.benchchem.com/product/b073293#commercial-suppliers-of-4-cyanothiazole
https://www.benchchem.com/product/b073293#commercial-suppliers-of-4-cyanothiazole
https://www.benchchem.com/product/b073293#commercial-suppliers-of-4-cyanothiazole
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b073293?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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